Cas no 941973-39-3 (2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-4-(propan-2-yl)phenylacetamide)

• Product Name: 2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-4-(propan-2-yl)phenylacetamide
• CAS No: 941973-39-3
• MF: C₂₃H₂₅N₃O₄
• MW: 407.462305784225
• CID: 5502445
• PubChem ID: 7671865
• Update Time: 2025-10-28

2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-4-(propan-2-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-(2,5-dimethoxyphenyl)-6-oxopyridazin-1-yl]-N-(4-propan-2-ylphenyl)acetamide
• VU0498016-1
• 2-(3-(2,5-dimethoxyphenyl)-6-oxopyridazin-1(6H)-yl)-N-(4-isopropylphenyl)acetamide
• 2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-[4-(propan-2-yl)phenyl]acetamide
• 941973-39-3
• AKOS024465577
• F2774-3036
• 2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-4-(propan-2-yl)phenylacetamide

• Inchi： 1S/C23H25N3O4/c1-15(2)16-5-7-17(8-6-16)24-22(27)14-26-23(28)12-10-20(25-26)19-13-18(29-3)9-11-21(19)30-4/h5-13,15H,14H2,1-4H3,(H,24,27)
• InChI Key： SHBQURIDSKCCEW-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C1C=CC(N(CC(NC2C=CC(=CC=2)C(C)C)=O)N=1)=O)OC

Computed Properties

• Exact Mass: 407.18450629g/mol
• Monoisotopic Mass: 407.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 80.2Ų

Additional information on 2-3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-4-(propan-2-yl)phenylacetamide

Compound CAS No: 941973-39-3 - 2-(3-(2,5-Dimethoxyphenyl)-6-Oxo-1,6-Dihydropyridazin-1-Yl)-N-[4-(Propan-2-Yl)Phenyl]Acetamide

The compound with CAS No: 941973-39-3, known as 2-(3-(2,5-Dimethoxyphenyl)-6-Oxo-1,6-Dihydropyridazin-1-Yl)-N-[4-(Propan-2-Yl)Phenyl]Acetamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and material science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials.

Structural Features and Synthesis

The molecule's structure is characterized by a dihydropyridazine ring system, which is a key feature of its reactivity and functionality. The dihydropyridazine core is further substituted with a 2,5-dimethoxyphenyl group at the 3-position and an acetamide moiety at the 1-position. The acetamide group is connected to a 4-(propan-2-yl)phenyl substituent, which introduces additional steric and electronic effects into the molecule.

The synthesis of this compound involves a multi-step process that includes coupling reactions, oxidation steps, and functional group transformations. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing the overall cost and environmental impact of production.

Pharmacological Activity

Recent studies have highlighted the pharmacological activity of this compound in various biological systems. The dihydropyridazine ring system is known to exhibit significant bioactivity, particularly in modulating enzyme activity and receptor binding. The presence of the acetamide group enhances the molecule's ability to penetrate cellular membranes, making it a promising candidate for drug delivery systems.

Research has shown that this compound demonstrates potent antioxidant properties, which could be beneficial in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, its ability to inhibit specific kinases makes it a potential lead compound for anti-cancer drug development.

Applications in Material Science

Beyond pharmacology, this compound has shown potential in material science applications. Its rigid structure and conjugated system make it suitable for use in organic electronics, such as in the development of light-emitting diodes (LEDs) and photovoltaic devices. The dihydropyridazine core contributes to its excellent electronic properties, while the substituents enhance its stability under operational conditions.

Recent studies have explored the use of this compound as a building block for constructing two-dimensional (2D) materials. Its ability to form stable π-interactions with other molecules makes it a valuable component in designing advanced nanomaterials with tailored properties.

Future Directions

The future of this compound lies in further exploration of its biological and material properties. Ongoing research aims to optimize its pharmacokinetic profile for improved drug delivery efficiency. Additionally, efforts are being made to scale up its production for industrial applications in organic electronics.

In conclusion, CAS No: 941973-39-3 represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable asset in both pharmacological research and material science innovation.